3,3'-Disulfanediylbis(2-aminopropanoic acid) dihydrochloride
Description
3,3'-Disulfanediylbis(2-aminopropanoic acid) dihydrochloride, also known as S-(2-Aminopropyl)-3,3'-dithiodipropionic acid dihydrochloride (DTDPA-HCl), is a dithiodipropionic acid derivative which has been widely used in scientific research and laboratory experiments. It is a white, odorless, crystalline solid with a molecular weight of 463.14 g/mol and a melting point of 149-152 °C. DTDPA-HCl has been used in a variety of applications due to its ability to act as a chelating agent, a reducing agent, and an electron-transfer mediator.
Scientific Research Applications
Use in Cell Culture Media
DL-Cystine Dihydrochloride is used as a component in cell culture media .
Method of Application
It is added to the media to provide necessary nutrients for the cells. The exact concentration can vary depending on the specific requirements of the cells being cultured .
Results or Outcomes
The addition of DL-Cystine Dihydrochloride to the media helps in the growth and proliferation of cells in the culture .
Use in Protein Synthesis
DL-Cystine Dihydrochloride is used in protein synthesis as it is a source of the amino acid cystine .
Method of Application
In protein synthesis, DL-Cystine Dihydrochloride is incorporated into the growing peptide chain during the translation process .
Results or Outcomes
The incorporation of DL-Cystine Dihydrochloride into proteins allows for the formation of disulfide bonds, which are crucial for the structural stability of many proteins .
Use in Commercial Biomanufacture of Therapeutic Recombinant Proteins and Monoclonal Antibodies
Non-animal sourced L-cystine, which can be derived from DL-Cystine Dihydrochloride, is used as a cell culture media component for the commercial biomanufacture of therapeutic recombinant proteins and monoclonal antibodies .
Method of Application
DL-Cystine Dihydrochloride is added to the cell culture media, providing the necessary nutrients for the cells to grow and produce the desired proteins or antibodies .
Results or Outcomes
The use of DL-Cystine Dihydrochloride in cell culture media has been shown to enhance the production of therapeutic recombinant proteins and monoclonal antibodies .
Use in Photochemical Vascular Injury
DL-Cystine Dihydrochloride is used in photochemical vascular injury .
Method of Application
The exact method of application can vary, but it generally involves the use of DL-Cystine Dihydrochloride along with other components .
Results or Outcomes
The use of DL-Cystine Dihydrochloride in this context can lead to vascular injury, which is often used in research to study the body’s response to such injuries .
Use in the Preparation of DL-4-carboxy-3-formyl-2,2,-dimethylthiazolidine
DL-Cystine Dihydrochloride can be used in the preparation of DL-4-carboxy-3-formyl-2,2,-dimethylthiazolidine .
Method of Application
The exact method of application can vary, but it generally involves a series of chemical reactions .
Results or Outcomes
The result of this application is the production of DL-4-carboxy-3-formyl-2,2,-dimethylthiazolidine .
properties
IUPAC Name |
2-amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O4S2.2ClH/c7-3(5(9)10)1-13-14-2-4(8)6(11)12;;/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHGZUQPEIHGQST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)SSCC(C(=O)O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Cl2N2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30920449 |
Source
|
| Record name | Cystine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30920449 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-Disulfanediylbis(2-aminopropanoic acid) dihydrochloride | |
CAS RN |
90350-38-2 |
Source
|
| Record name | Cystine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30920449 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
